molecular formula C8H6N2O2 B1604206 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one CAS No. 3810-23-9

2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one

Cat. No. B1604206
CAS RN: 3810-23-9
M. Wt: 162.15 g/mol
InChI Key: QALUXOLGOFZLHV-UHFFFAOYSA-N
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Description

2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one is a secondary metabolite that is widely found in grass family plants. It has broad-spectrum disease and insect resistance and can act on various crop pests. It is also an indicator of resistance in crop breeding .


Synthesis Analysis

The synthesis of 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one involves the reaction with active methylene compounds. This reaction provides an efficient route to 3-substituted 4-hydroxy-1,8-naphthyridin-2 (1H)-ones. In the case of cyanoacetic esters, the intermediate C-acylation compounds were isolated and subsequently cyclized .


Molecular Structure Analysis

The molecular structure of 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one is complex and detailed spectral data and physical characteristics for all compounds are reported .


Chemical Reactions Analysis

The chemical reactions of 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one involve the reaction with active methylene compounds. This reaction provides an efficient route to 3-substituted 4-hydroxy-1,8-naphthyridin-2 (1H)-ones .

Scientific Research Applications

Synthesis Methods

  • One-Pot Synthesis Techniques : Pyrido[2,3-b][1,4]oxazin-2-ones, which are structurally related to 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one, can be synthesized using one-pot annulation methods. This involves the transformation featuring a Smiles rearrangement and subsequent cyclization (Cho et al., 2003).

  • Intramolecular O-arylation : Unreported 2-substituted 4H-pyrido[e][1,3]oxazin-4-ones, closely related to the compound , have been synthesized via intramolecular O-arylation. This approach has shown broad applicability and potential in medicinal chemistry (Slowinski et al., 2013).

Chemical Properties and Reactions

  • NMR and IR Studies : The NMR and IR spectra of compounds like perhydrobenzo[e]pyrido[1.2-c][1.3]oxazine, which share structural similarities with 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one, have been studied to understand their configurations and preferred conformations (Crabb & Jones, 1970).

  • Scavenging of Lipid Oxidation Products : Compounds such as pyridoxamine, which form structures similar to 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one, have been shown to react with lipid oxidation products like 4-Oxo-2-nonenal, suggesting potential therapeutic applications (Amarnath & Amarnath, 2015).

  • Reaction with Amines : 2-Methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one reacts with amines to give 2-methyl-3H-pyrido[2,3-d]pyrimidin-4-ones, indicating its reactive nature and potential for producing novel compounds (Herold, 1992).

  • Synthesis of Pyrido[4,3-d]pyrimidin-4(3H)-ones : The treatment of compounds like pyrido[4,3-d][1,3]oxazin-4-one with amines yields pyrido[4,3-d]-pyrimidin-4(3H)-ones, providing insights into the chemical behavior and potential applications of these molecules (Ismail & Wibberley, 1967).

Potential Applications in Medicinal Chemistry

  • Synthesis of Pyridyl-Substituted Triazines : 4H-pyrido[1,3]oxazin-4-ones, structurally similar to the compound of interest, have been used to synthesize pyridyl-substituted 1,3,5-triazines, highlighting their potential in various fields including medicinal chemistry (Le Falher et al., 2014).

  • Reactivity Under Microwave Irradiation : The reactivity of 2-methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one under microwave irradiation conditions has been explored, leading to the synthesis of compounds like 4-hydroxy-quinolin-2-ones, which have potential applications in pharmaceutical research (Prousis et al., 2013).

properties

IUPAC Name

2-methylpyrido[4,3-d][1,3]oxazin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6N2O2/c1-5-10-7-2-3-9-4-6(7)8(11)12-5/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QALUXOLGOFZLHV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=NC=C2)C(=O)O1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40631039
Record name 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40631039
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

162.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

3810-23-9
Record name 2-Methyl-4H-pyrido[4,3-d][1,3]oxazin-4-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40631039
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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